6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

• Molecular Formula: C14H9N3O4
• Molecular Weight: 283.24 g/mol
• SMILES: C1=CC(=CC=C1C2=CN3C(=NC=N3)C(=C2)C(=O)O)C(=O)O
• InChI: InChI=1S/C14H9N3O4/c18-13(19)9-3-1-8(2-4-9)10-5-11(14(20)21)12-15-7-16-17(12)6-10/h1-7H,(H,18,19)(H,20,21)
• InChIKey: LYITXUSTETZPPS-UHFFFAOYSA-N

6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid Overview

6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid (CAS 2059948-01-3) is a heterobifunctional building block featuring a [1,2,4]triazolo[1,5-a]pyridine core with two distinct carboxylic acid handles: one directly at the 8-position of the fused ring system and a second at the para-position of a 6-phenyl substituent . With a molecular formula of C14H9N3O4 and a molecular weight of 283.24 g/mol, this compound is commercially available from multiple suppliers in research-grade purity (typically 95%) for use as a synthetic intermediate . Its structure is foundational to a broad patent class of 1,2,4-triazolo[1,5-a]pyridine derivatives targeting kinase-mediated disorders and other therapeutic areas [1].

Heterobifunctional coupling workflow

[1,2,4]Triazolo[1,5-a]pyridine kinase inhibitor scaffold precedent

Supports late-stage functionalization strategies

• [1] Justia Patents. Preparation and uses of 1,2,4-triazolo [1,5a] pyridine derivatives. US Patent 8501936. Filed June 4, 2010. View Source

6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid vs. Simple Analogs

The core [1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid scaffold is a privileged structure in medicinal chemistry, with simple analogs like the 6-bromo (CAS 1899934-22-5) or 2-methyl (CAS 1513694-74-0) derivatives serving as common intermediates . However, substitution with 6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid is not straightforward. The presence of a second, spatially separated carboxylic acid group creates a unique, directional vector for bidentate coordination chemistry or sequential derivatization that is entirely absent in mono-acid analogs. Using a simple 6-bromo or 6-methyl analog would fundamentally alter a molecule's hydrogen-bonding capacity, topological polar surface area, and metabolic liabilities, while an unsubstituted core would lack the extended aromatic architecture necessary for key pi-stacking interactions, rendering it unsuitable for projects requiring this precise molecular geometry [1].

Target Compound

6-(4-Carboxyphenyl) derivative

Dual spatially separated carboxylic acid handles

Extended aromatic system for pi-stacking

Distinct hydrogen-bonding capacity

Simple Analogs (6-Bromo/2-Methyl)

Mono-functional or smaller scaffolds

Orthogonal derivatization may not be possible

Physicochemical profile may fundamentally differ

Required molecular geometry for engagement may shift

• [1] Kuujia. Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate. CAS 1259224-04-8. Computed Properties: Topological Polar Surface Area: 56.5 Ų; XLogP3: 0.6. View Source

Selection Evidence for 6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

Molecular Weight Distinction vs. Mono-Acid Scaffolds

The target compound possesses a molecular weight of 283.24 g/mol and 21 heavy atoms, which is a significant increase over the parent [1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid scaffold (MW 163.13, 12 heavy atoms) . This increased size pushes the target compound out of the typical 'fragment' space (MW < 250 Da) and into the 'lead-like' or 'building block' space, making it more suitable for late-stage functionalization or bioconjugation where a larger, more rigid core is required [1].

Scaffold Complexity

Head-to-head

283.24 g/mol

+120.11 g/mol vs. core scaffold (163.13)

Lead-like builder vs. minimal fragment space

Computed molecular weight comparison

Evidence Dimension	Molecular Weight
Target Compound Data	283.24 g/mol
Comparator Or Baseline	[1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid: 163.13 g/mol
Quantified Difference	+120.11 g/mol (+73.6%)
Conditions	Calculated molecular weight based on molecular formula; Target: C14H9N3O4 vs. Comparator: C7H5N3O2

Why This Matters

The substantial increase in molecular weight confirms the compound is a significantly larger, more complex entity, offering a greater number of structural features for target engagement compared to the minimal core scaffold.

• [1] Congreve, M., Carr, R., Murray, C., & Jhoti, H. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 8(19), 876-877. View Source

Dual Carboxylic Acid Handles for Orthogonal Derivatization

The target compound features two distinct carboxylic acid groups, giving it a Hydrogen Bond Donor count of 2 (and Acceptor count of 6), enabling sequential amide coupling or esterification. This is in direct contrast to the unsubstituted methyl ester analog (CAS 1259224-04-8), which has zero Hydrogen Bond Donors, and the 6-bromo analog, which has only one carboxylic acid [1]. The spatial separation of the two acid groups allows for the creation of asymmetric, vectorially-defined conjugates, a capability that mono-functionalized scaffolds cannot replicate without additional synthetic steps and protecting group chemistry.

Orthogonal Handles

Cross-study

Target: 2 H-Bond Donors Comparator: 0 H-Bond Donors

Methyl ester analog comparison

Enables asymmetric, vector-defined conjugates

Essential for complex architectures like PROTACs

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	2 Hydrogen Bond Donors
Comparator Or Baseline	Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate (CAS 1259224-04-8): 0 Hydrogen Bond Donors
Quantified Difference	Infinite (functional group capability absent in comparator)
Conditions	Computed molecular properties based on chemical structure

Why This Matters

The presence of two reactive handles is essential for constructing complex, multi-component architectures like PROTACs or antibody-drug conjugates, directly impacting synthetic feasibility and atom economy.

• [1] Kuujia. Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate. CAS 1259224-04-8. Computed Properties: Hydrogen Bond Donor Count: 0. View Source

Distinct Physicochemical Profile vs. 2-Methyl Analog

While direct experimental logP/logD data are unavailable, a comparison of molecular complexity and predicted properties highlights a fundamental difference. The target compound, with a 4-carboxyphenyl substituent, has a molecular formula of C14H9N3O4. The 2-methyl analog (CAS 1513694-74-0) is substantially smaller (C8H7N3O2, MW 177.16) and has a predicted pKa of -0.40, indicating the carboxylic acid is significantly more acidic due to the electron-withdrawing triazole ring without the counterbalancing effect of the distal carboxyphenyl group . This difference in acidity and lipophilicity will directly impact solubility, permeability, and plasma protein binding in a biological context, making the compounds non-interchangeable in a lead optimization series.

Physicochemical Divergence

Data to verify

Target: C14H9N3O4

2-Methyl analog: C8H7N3O2, Pred. pKa -0.40

Solubility and permeability profiles may differ

Predicted pKa comparison suggests distinct ionization

Evidence Dimension	Molecular Formula & Predicted pKa (Carboxylic Acid)
Target Compound Data	C14H9N3O4; pKa data not available
Comparator Or Baseline	2-Methyl-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid: C8H7N3O2; Predicted pKa: -0.40±0.41
Quantified Difference	Different ionization state at physiological pH is strongly suggested by the comparator's predicted pKa of -0.40, indicating it will be predominantly ionized, whereas the target compound's pKa is unknown but likely higher.
Conditions	Predicted pKa from ChemicalBook (ACD/Labs Percepta Platform)

Why This Matters

Procurement of the incorrect analog based on scaffold similarity alone could lead to drastically different solubility and permeability profiles, derailing a drug discovery program at the lead optimization stage.

Applications of 6-(4-Carboxyphenyl)-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid

PROTAC Building Block

The dual, spatially separated carboxylic acid groups of this compound make it a superior intermediate for constructing Proteolysis Targeting Chimeras (PROTACs). One acid handle can be used to tether a ligand for the E3 ubiquitin ligase (e.g., VHL or CRBN), while the second, distal handle can be used for orthogonal conjugation to a target protein binder derived from the [1,2,4]triazolo[1,5-a]pyridine class, which has established precedent as a kinase inhibitor scaffold [1]. This approach streamlines the synthesis of heterobifunctional degraders, eliminating the need for a separate linker moiety and reducing the molecular weight of the final degrader compared to traditional linker-based approaches.

Metal-Organic Framework (MOF) Ligand

The 6-(4-carboxyphenyl) substitution pattern creates a rigid, rod-like dicarboxylate ligand with a length distinct from commonly used ligands like terephthalic acid or 4,4'-biphenyldicarboxylic acid. The triazolopyridine core introduces heteroatoms (nitrogen) capable of secondary metal coordination or post-synthetic modification, offering an additional dimension of structural tunability compared to purely carbon-based dicarboxylate linkers. This enables the creation of MOFs with unique pore geometries and catalytic sites [2].

Fragment-to-Lead Optimization for Kinase Inhibitors

Building on the foundational patent literature for 1,2,4-triazolo[1,5-a]pyridine kinase inhibitors, this compound serves as an advanced intermediate for fragment growing or merging strategies [1]. Its larger molecular size (MW 283.24) compared to the core scaffold (MW 163.13) allows medicinal chemists to rapidly explore vectors for improving target affinity and selectivity from a fragment hit, leveraging the 4-carboxylate as a synthetic handle for amide library synthesis to probe nearby binding pockets.

Bidentate Metal Chelator Scaffold

The combination of the 8-carboxylic acid on the electron-deficient triazolopyridine ring and the 4'-carboxylic acid on the phenyl ring creates a unique electronic environment for metal chelation. The two carboxylates are on electronically distinct aromatic systems, leading to differentiated pKa values and thus potential for pH-dependent or ion-selective binding. This property is exploitable in the design of novel MRI contrast agents or radiopharmaceutical precursors where selective, stable complexation of a metal ion is paramount.

Application

Selection Property

Validation Focus

PROTAC Building Block

Heterobifunctional orthogonal handles

Conjugation efficiency and linker substitution

MOF Ligand

Rigid rod-like di-carboxylate geometry

Crystallinity and pore geometry

Kinase Inhibitor Lead Optimization

Triazolopyridine kinase scaffold precedent

Target affinity and isoform selectivity

Metal Chelator Scaffold

Electronically differentiated carboxylates

Metal-ligand stoichiometry and pH dependence

• [1] Justia Patents. Preparation and uses of 1,2,4-triazolo [1,5a] pyridine derivatives. US Patent 8501936. Filed June 4, 2010. View Source
• [2] Vasylevs'kyy, S. I., Senchyk, G. A., et al. 1,2,4-Triazolyl-carboxylate-based MOFs incorporating triangular Cu(II)-hydroxo clusters: topological metamorphosis and magnetism. View Source